Cas no 111269-56-8 (1-{5-(dimethylhydrazin-1-ylidene)methylfuran-2-yl}-2,2,2-trifluoroethan-1-one)

• Product Name: 1-{5-(dimethylhydrazin-1-ylidene)methylfuran-2-yl}-2,2,2-trifluoroethan-1-one
• CAS No: 111269-56-8
• MF: C₉H₉F₃N₂O₂
• MW: 234.175172567368
• MDL: MFCD09337058
• CID: 1203010
• PubChem ID: 14024798
• Update Time: 2025-10-17

1-{5-(dimethylhydrazin-1-ylidene)methylfuran-2-yl}-2,2,2-trifluoroethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Furancarboxaldehyde, 5-(trifluoroacetyl)-, 2-(dimethylhydrazone)
• 2-Furancarboxaldehyde, 5-(2,2,2-trifluoroacetyl)-, 2-(2,2-dimethylhydrazone)
• 1-{5-(dimethylhydrazin-1-ylidene)methylfuran-2-yl}-2,2,2-trifluoroethan-1-one

• MDL： MFCD09337058
• Inchi： 1S/C9H9F3N2O2/c1-14(2)13-5-6-3-4-7(16-6)8(15)9(10,11)12/h3-5H,1-2H3/b13-5+
• InChI Key： QAKSJPTYUYRKJC-WLRTZDKTSA-N
• SMILES： C(C1=CC=C(/C=N/N(C)C)O1)(=O)C(F)(F)F

Additional information on 1-{5-(dimethylhydrazin-1-ylidene)methylfuran-2-yl}-2,2,2-trifluoroethan-1-one

Compound CAS No. 111269-56-8: 1-{5-(Dimethylhydrazin-1-ylidene)methylfuran-2-yl}-2,2,2-trifluoroethan-1-one

The compound with CAS No. 111269-56-8, commonly referred to as 1-{5-(dimethylhydrazin-1-ylidene)methylfuran-2-yl}-2,2,2-trifluoroethan-1-one, is a highly specialized organic compound with unique structural and functional properties. This compound has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science due to its potential applications in drug development and advanced materials. The molecule's structure incorporates a methylfuran ring system, which is conjugated with a dimethylhydrazine moiety and a trifluoroacetyl group, making it a versatile building block for various chemical reactions.

Recent studies have highlighted the importance of this compound in the synthesis of bioactive molecules and functional materials. The presence of the trifluoroacetyl group imparts high stability and reactivity, while the methylfuran ring contributes to aromaticity and potential for further functionalization. Researchers have explored its use as an intermediate in the construction of complex heterocyclic frameworks, which are critical in the development of novel pharmaceutical agents.

The synthesis of 1-{5-(dimethylhydrazin-1-ylidene)methylfuran-2-yl}-2,2,2-trifluoroethan-1-one involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the hydrazone intermediate via the reaction of hydrazine derivatives with carbonyl compounds, followed by subsequent fluorination and functionalization steps. This compound's preparation has been optimized to achieve high yields and purity, making it suitable for large-scale applications in both academic and industrial settings.

In terms of applications, this compound has shown promise in the development of antimicrobial agents, anticancer drugs, and agrochemicals. Its ability to act as a precursor for more complex molecules has been leveraged in numerous research programs aimed at discovering novel bioactive compounds. For instance, recent studies have demonstrated its role in the synthesis of compounds with potent antibacterial activity against multidrug-resistant pathogens, highlighting its significance in addressing global health challenges.

The structural features of this compound also make it an attractive candidate for use in nanotechnology and polymer chemistry. The trifluoroacetyl group's electron-withdrawing properties can be exploited to design materials with enhanced thermal stability and mechanical strength. Additionally, its conjugated system allows for potential applications in optoelectronic devices, such as organic light-emitting diodes (OLEDs) and photovoltaic cells.

From an environmental perspective, researchers have investigated the biodegradation pathways of this compound to assess its ecological impact. Studies suggest that under specific conditions, it undergoes rapid hydrolysis, reducing its persistence in aquatic environments. This information is crucial for ensuring sustainable practices in its production and application.

In conclusion, the compound with CAS No. 111269-56-8 represents a valuable addition to the arsenal of tools available to chemists for developing innovative solutions across various industries. Its unique structure, coupled with its versatile reactivity and functional properties, positions it as a key player in advancing modern chemical research. As ongoing studies continue to uncover new applications and optimizations for this compound, its role in shaping future technologies is expected to grow significantly.